Cotinine N-β-D-Glucuronide

• CAS No.: 139427-57-9
• Product Name: Cotinine N-β-D-Glucuronide
• Molecular Formula: C16H20N2O7
• Molecular Weight: 352.34 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
• Standard InChI: InChI=1S/C16H20N2O7/c1-17-9(4-5-10(17)19)8-3-2-6-18(7-8)15-13(22)11(20)12(21)14(25-15)16(23)24/h2-3,6-7,9,11-15,20-22H,4-5H2,1H3/t9-,11-,12-,13+,14-,15+/m0/s1
• Standard InChIKey: XWZCZWKUGIQPJD-LKUTUIMVSA-N
• Isomeric SMILES: CN1[C@@H](CCC1=O)C2=C[N+](=CC=C2)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O
• SMILES: CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
• Canonical SMILES: CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
• Appearance: White to Off-White Solid
• Melting Point: >150°C (dec.)
• Physical Description: Solid
• Description: Cotinine glucuronide belongs to the class of organic compounds known as n-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through a N-glycosidic bond. Cotinine glucuronide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Cotinine glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cotinine glucuronide is primarily located in the cytoplasm. Cotinine glucuronide and uridine 5'-diphosphate can be biosynthesized from cotinine and uridine diphosphate glucuronic acid; which is mediated by the enzymes UDP-glucuronosyltransferase 1-4 and UDP-glucuronosyltransferase 1-9. In humans, cotinine glucuronide is involved in the nicotine action pathway and the nicotine metabolism pathway.; Cotinine glucuronide is a N-glycosyl compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 1-β-D-Glucopyranuronosyl-3-[(2S)-1-methyl-5-oxo-2-pyrrolidinyl]pyridinium Inner Salt; Cotinine-N-glucuronide
• PubChem Compound: 178540
• Last Modified: Nov 11 2021